3-Amino-3-methylcyclobutanol hydrochloride
Cat. No. B3021968
CAS RN:
1403767-32-7
M. Wt: 137.61
InChI Key: RTAWFZMTTJCICN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
3-Amino-3-methylcyclobutanol hydrochloride is a chemical compound with the CAS Number: 1403766-64-2 . It has a molecular weight of 137.61 . It appears as a white to yellow solid .
Molecular Structure Analysis
The IUPAC name for this compound is 3-amino-3-methylcyclobutan-1-ol hydrochloride . The InChI code is 1S/C5H11NO.ClH/c1-5(6)2-4(7)3-5;/h4,7H,2-3,6H2,1H3;1H .Physical And Chemical Properties Analysis
The compound is a white to yellow solid . The compound has a molecular weight of 137.61 .Scientific Research Applications
Heterocyclic Compound Synthesis
- Heterocyclic compounds, including those derived from 3-Amino-3-methylcyclobutanol hydrochloride, are notable for their significant biological activities in medicinal chemistry, such as exhibiting potent antibacterial effects (Sarı et al., 2002).
Novel Compound Preparation
- A method for preparing novel heterocyclic compounds involves the reaction of 3-formylchromones, benzylamines, and 2-aminophenols with 3-oxobutanoates, where 3-oxobutanoates bearing trifluoro or trichloro substituents and trifluoro containing 1,3-diketones facilitated the reaction. This represents an efficient approach to synthesize heterocyclic compounds without a catalyst (Rajkumar et al., 2015).
Modular Synthon for Medicinal Chemistry
- The hydrochloride salt of α-aminocyclobutanone, related to 3-Amino-3-methylcyclobutanol hydrochloride, has been developed as a modular synthon for accessing cyclobutanone-containing lead inhibitors of hydrolase enzymes, including serine proteases and metalloproteases. This highlights its potential application in medicinal chemistry (Mohammad et al., 2020).
Cancer Research
- In prostate cancer research, Trans-1-amino-3-18F-fluorocyclobutanecarboxylic acid (a derivative of 3-Amino-3-methylcyclobutanol hydrochloride) has been studied for its transport mechanism in cancer cells and its fate after being transported into the cells, demonstrating its utility in cancer imaging and diagnostics (Okudaira et al., 2011).
Chemical Reactions and Properties
- Research into small-ring compounds, including derivatives of 3-Amino-3-methylcyclobutanol hydrochloride, has provided insights into carbonium ion reactions and the solvolytic behavior of these compounds, contributing to a better understanding of their chemical properties and reactions (Cox et al., 1961).
Synthetic Methods
- Synthesis methods have been developed for potent VLA-4 antagonists using uniquely functionalized 3-aminocyclobut-2-en-1-ones, showcasing the utility of cyclobutanol derivatives in synthesizing biologically active compounds (Brand et al., 2003).
Optical Resolution Techniques
- Techniques for the optical resolution of certain hydrochloride compounds, related to 3-Amino-3-methylcyclobutanol hydrochloride, have been studied, providing methods to achieve high optical purities, which is important in the synthesis of enantiomerically pure compounds (Shiraiwa et al., 1997).
Safety and Hazards
properties
IUPAC Name |
3-amino-3-methylcyclobutan-1-ol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO.ClH/c1-5(6)2-4(7)3-5;/h4,7H,2-3,6H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RTAWFZMTTJCICN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC(C1)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-3-methylcyclobutanol hydrochloride | |
CAS RN |
1403766-64-2, 1403766-99-3, 1403767-32-7 |
Source
|
| Record name | Cyclobutanol, 3-amino-3-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1403766-64-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | trans-3-Amino-3-methylcyclobutanol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | cis-3-Amino-3-methylcyclobutanol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-amino-3-methylcyclobutan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Reactant of Route 1
3-Amino-3-methylcyclobutanol hydrochloride
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3-Amino-3-methylcyclobutanol hydrochloride
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Reactant of Route 5
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Reactant of Route 6
3-Amino-3-methylcyclobutanol hydrochloride
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